Cas no 1218790-25-0 (4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1218790-25-0
• MF: C₁₇H₂₃BClFO₄
• MW: 356.624528169632
• MDL: MFCD15143607
• CID: 841614
• Update Time: 2025-06-14

4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(T-BUTOXYCARBONYL)-5-CHLORO-2-FLUOROPHENYLBORONIC ACID, PINACOL ESTER
• tert-Butyl 2-chloro-5-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester

• MDL： MFCD15143607
• Inchi： 1S/C17H23BClFO4/c1-15(2,3)22-14(21)10-8-13(20)11(9-12(10)19)18-23-16(4,5)17(6,7)24-18/h8-9H,1-7H3
• InChI Key： RUXDEXGOYVGKQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC(C)(C)C)C=C(C(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 356.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 44.76000
• LogP: 3.73360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester

Comprehensive Overview of 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester (CAS No. 1218790-25-0)

In the rapidly evolving field of organic synthesis and pharmaceutical intermediates, 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester (CAS No. 1218790-25-0) has emerged as a critical building block for researchers and industries alike. This compound, often referred to as a boronic ester, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. Its unique structural features, including the t-Butoxycarbonyl (Boc) protecting group and the pinacol ester moiety, make it highly versatile for applications in medicinal chemistry and bioconjugation.

The growing interest in boronic acid derivatives is driven by their utility in targeted therapy and precision medicine. With the rise of AI-driven drug design and high-throughput screening, researchers frequently search for compounds like CAS 1218790-25-0 to explore novel enzyme inhibitors or proteolysis-targeting chimeras (PROTACs). The chloro and fluoro substituents on the phenyl ring enhance its reactivity, enabling selective modifications that align with trends in green chemistry and sustainable synthesis.

From a technical perspective, the pinacol boronic ester group in this compound offers exceptional stability under ambient conditions, addressing common challenges in handling sensitive reagents. This attribute is particularly valuable for automated synthesis platforms, where reproducibility is paramount. Moreover, the Boc-protected amine functionality allows for orthogonal deprotection strategies, a feature widely discussed in forums on peptide synthesis and small-molecule optimization.

Recent publications highlight the role of 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester in developing next-generation kinase inhibitors, a hot topic in oncology research. Its compatibility with microwave-assisted reactions and flow chemistry setups further elevates its relevance in industrial-scale production. As the demand for custom synthesis and tailor-made intermediates grows, this compound continues to attract attention in patent literature and academic collaborations.

For quality assurance, analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS 1218790-25-0. Suppliers often emphasize batch-to-batch consistency, a key concern for laboratories engaged in FDA submissions or GMP manufacturing. Environmental considerations also come into play, with studies exploring biodegradable solvents for its purification—a nod to the broader shift toward eco-friendly chemical processes.

In summary, 4-(t-Butoxycarbonyl)-5-chloro-2-fluorophenylboronic acid, pinacol ester exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from catalysis to biopharmaceuticals—underscore why it remains a staple in both research databases and commercial catalogs. As synthetic methodologies advance, this compound is poised to unlock new possibilities in personalized therapeutics and beyond.